Cas no 1153301-98-4 (N-2-(piperazin-1-yl)ethylmorpholine-4-sulfonamide)

• Product Name: N-2-(piperazin-1-yl)ethylmorpholine-4-sulfonamide
• CAS No: 1153301-98-4
• MF: C₁₀H₂₂N₄O₃S
• MW: 278.371680736542
• CID: 5166762
• PubChem ID: 43599793
• Update Time: 2026-03-04

N-2-(piperazin-1-yl)ethylmorpholine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinesulfonamide, N-[2-(1-piperazinyl)ethyl]-
• N-2-(piperazin-1-yl)ethylmorpholine-4-sulfonamide

• Inchi： 1S/C10H22N4O3S/c15-18(16,14-7-9-17-10-8-14)12-3-6-13-4-1-11-2-5-13/h11-12H,1-10H2
• InChI Key： REJAICGFOXQQCO-UHFFFAOYSA-N
• SMILES： N1(S(NCCN2CCNCC2)(=O)=O)CCOCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on N-2-(piperazin-1-yl)ethylmorpholine-4-sulfonamide

Introduction to N-2-(piperazin-1-ylethylmorpholine-4-sulfonamide) and Its Significance in Modern Chemical Research

N-2-(piperazin-1-ylethylmorpholine-4-sulfonamide) (CAS No. 1153301-98-4) is a specialized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, combines a piperazine moiety with an ethylmorpholine backbone, terminated with a sulfonamide group. The synergistic arrangement of these functional groups imparts distinct chemical properties that make it a valuable candidate for various applications, particularly in drug discovery and molecular biology.

The piperazin-1-yl group is a well-known pharmacophore in medicinal chemistry, renowned for its ability to enhance binding affinity and selectivity in protein targets. This feature is particularly relevant in the development of small-molecule inhibitors and modulators. In contrast, the morpholine ring contributes to the compound's solubility and metabolic stability, making it an attractive scaffold for further derivatization. The sulfonamide functionality, on the other hand, introduces a polar interaction site that can be exploited for covalent bonding or as a hydrogen bond acceptor, further expanding its utility in biochemical assays.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of N-2-(piperazin-1-ylethylmorpholine-4-sulfonamide) with high precision. Molecular docking studies have revealed that this compound exhibits strong potential as an antagonist for various G-protein coupled receptors (GPCRs), which are implicated in numerous physiological processes. Specifically, preliminary data suggest that it may interact with receptors such as the serotonin receptor (5-HT2A) and the dopamine receptor (D2), both of which are targets for therapeutic intervention in neurological disorders.

The sulfonamide group in N-2-(piperazin-1-ylethylmorpholine-4-sulfonamide) also plays a crucial role in its reactivity and stability under biological conditions. This moiety has been extensively studied for its ability to form stable hydrogen bonds with polar residues in protein active sites. Such interactions are critical for maintaining the compound's efficacy as a pharmacological agent. Moreover, the sulfonamide group can undergo various chemical modifications, allowing researchers to fine-tune its properties for specific applications.

In the realm of drug discovery, N-2-(piperazin-1-ylethylmorpholine-4-sulfonamide) has been explored as a lead compound for developing novel therapeutics. Its structural features make it a versatile building block for generating libraries of derivatives with enhanced pharmacological profiles. For instance, modifications at the morpholine ring or the piperazine moiety could lead to compounds with improved solubility, bioavailability, or target specificity. Such derivatives could potentially address unmet medical needs in areas such as pain management, neurodegenerative diseases, and inflammation.

The synthesis of N-2-(piperazin-1-ylethylmorpholine-4-sulfonamide) involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the piperazine group typically involves nucleophilic substitution or condensation reactions, while the morpholine ring is often constructed through cyclization processes. The final incorporation of the sulfonamide group is typically achieved via sulfonylation reactions, which must be carefully optimized to avoid side products.

Recent studies have highlighted the importance of understanding the metabolic fate of N-2-(piperazin-1-ylethylmorpholine-4-sulfonamide). In vitro metabolism studies have identified key pathways by which this compound is processed by liver enzymes such as cytochrome P450 (CYP). These insights are crucial for predicting its pharmacokinetic behavior and potential drug-drug interactions. Additionally, investigations into its ex vivo stability have provided valuable data on how it behaves under different environmental conditions, informing decisions about formulation and storage.

The potential applications of N-2-(piperazin-1-ylethylmorpholine-4-sulfonamide) extend beyond drug development. In materials science, its unique structural features make it a candidate for designing functional polymers or coatings with enhanced thermal stability and mechanical strength. Furthermore, its ability to interact with biological molecules suggests applications in biosensors and diagnostic tools.

In conclusion, N-2-(piperazin-1-yIethylmorpholine-4-sulfonamide) (CAS No. 1153301-98-^_-4) is a multifaceted compound with significant potential across multiple domains of chemical research. Its structural composition and functional groups endow it with properties that make it suitable for diverse applications, from pharmaceuticals to advanced materials. As research continues to uncover new ways to harness its capabilities, this compound is poised to play an increasingly important role in scientific innovation.